Cas no 939-57-1 (2-Methylcinnamic Acid, Predominantly trans)

2-Methylcinnamic Acid, Predominantly trans structure

939-57-1 structure

Product Name:2-Methylcinnamic Acid, Predominantly trans

CAS No:939-57-1

Molecular Formula:C_₁₀H_₁₀O_₂

Molecular Weight:162.185203075409

MDL:MFCD00016841

CID:815951

PubChem ID:819020

2-Methylcinnamic Acid, Predominantly trans Properties

Names and Identifiers

- (E)-3-(2-methylphenyl)prop-2-enoic acid
- trans-2-methylcinnamic acid
- M1295
- (2E)-3-(2-methylphenyl)prop-2-enoic acid
- (E)-3-(2-Methylphenyl)-2-propenoic acid
- 2-Methylcinnamicacid
- MS-8968
- Z2417574586
- (E)-3-o-tolyl-acrylic acid
- NSC-99069
- o-Methylcinnamic acid
- NSC 99069
- (2E)-3-(2-methylphenyl)acrylic acid
- InChI=1/C10H10O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
- LS-13764
- (E)-3-o-tolylacrylic acid
- AI-942/25034752
- 939-57-1
- CHEBI:181430
- MFCD00016841
- 3-(2-methylphenyl)prop-2-enoic acid
- 2373-76-4
- A4948
- 2-Methylcinnamic acid, predominantly trans, 99%
- (E)-3-(o-Tolyl)acrylic acid
- RSWBWHPZXKLUEX-VOTSOKGWSA-N
- CHEMBL1771751
- BB 0262416
- EINECS 219-150-5
- NoName_96
- EN300-11132
- 3-(o-Tolyl)acrylic acid
- SCHEMBL78555
- RSWBWHPZXKLUEX-VOTSOKGWSA-
- NS00048766
- 2-Propenoic acid, 3-(2-methylphenyl)-
- (E)-3-(o-Tolyl)acrylicacid
- Q-101986
- DTXSID80901046
- AKOS000263552
- ETHYL4-(TERT-BUTOXYCARBONYLAMINO)BENZOATE
- F2121-0050
- NSC99069
- CS-0152965
- EN300-832915
- 2-Methylcinnamic acid, predominantly trans
- A845157
- 2-Methylcinnamic Acid
- 3-(2-methylphenyl)acrylic acid
- (2E)-3-(2-Methylphenyl)-2-propenoic acid
- BBL013455
- STK402256
- ALBB-007550
- +Expand
- MDL： MFCD00016841
- InChIKey： RSWBWHPZXKLUEX-VOTSOKGWSA-N
- Inchi： InChI=1S/C10H10O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
- SMILES： CC1=CC=CC=C1/C=C/C(=O)O

Computed Properties

Exact Mass: 162.068079557g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 162.068079557g/mol
Heavy Atom Count: 12
Complexity: 184
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 37.3Å²

2-Methylcinnamic Acid, Predominantly trans Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019O2E-250mg	3-(2-methylphenyl)prop-2-enoic acid	939-57-1	97%	250mg	$42.00
A2B Chem LLC	AV29910-250mg	(E)-3-(o-Tolyl)acrylic acid	939-57-1	97%	250mg	$34.00
Aaron	AR019OAQ-250mg	3-(2-methylphenyl)prop-2-enoic acid	939-57-1	97%	250mg	$44.00	2024-07-18
Alichem	A019139027-500g	(E)-3-(o-Tolyl)acrylic acid	939-57-1	97%	500g	$858.00	2023-08-31
Ambeed	A298333-250mg	(E)-3-(o-Tolyl)acrylic acid	939-57-1	97%	250mg	$46.0
Enamine	EN300-832915-0.05g	(2E)-3-(2-methylphenyl)prop-2-enoic acid	939-57-1	95%	0.05g	$19.0	2023-07-10
eNovation Chemicals LLC	Y1239203-1g	3-(2-methylphenyl)prop-2-enoic acid	939-57-1	97%	1g	$155	2024-06-06
Life Chemicals	F2121-0050-0.25g	2-Methylcinnamic Acid, Predominantly trans	939-57-1	95%+	0.25g	$18.0	2023-09-06
TRC	M204801-100mg	2-methylcinnamic acid, predominantly trans	939-57-1		100mg	$ 50.00	2022-06-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSC144-250mg	(2E)-3-(2-methylphenyl)prop-2-enoic acid	939-57-1	95%	250mg	￥295.0

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939-57-1 (2-Methylcinnamic Acid, Predominantly trans) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:939-57-1)2-Methylcinnamic Acid, Predominantly trans

Purity:99%/99%

Quantity:5g/25g

Price($):385.0/1348.0